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Compound of Interest

Compound Name: Ro 04-5595

Cat. No.: B1219381 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of the selective NMDA receptor antagonist, Ro 04-5595.

This document provides critical safety and logistical information for the handling and use of Ro
04-5595 hydrochloride, a potent neuroactive research chemical. The following procedures are

designed to ensure the safety of laboratory personnel and the integrity of experimental

outcomes.

Immediate Safety and Handling Protocols
Ro 04-5595 is a selective antagonist for the GluN2B (formerly NR2B) subunit of the N-methyl-

D-aspartate (NMDA) receptor.[1] As a potent neuroactive compound, it should be handled with

care, assuming high potency and potential for biological effects upon exposure. While a

comprehensive Safety Data Sheet (SDS) with specific hazard classifications for Ro 04-5595 is

not readily available in the public domain, general principles for handling potent research

chemicals must be strictly followed.

Personal Protective Equipment (PPE):

A risk assessment should be conducted before handling Ro 04-5595 to determine the

appropriate level of personal protective equipment. The following table outlines the

recommended PPE for various laboratory operations involving this compound.
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Operation Minimum PPE Requirement

Weighing and Aliquoting (Solid Form)

- Disposable nitrile gloves (double-gloving

recommended)- Laboratory coat- Safety glasses

with side shields or safety goggles- Respiratory

protection (e.g., N95 respirator or use of a

chemical fume hood)

Solution Preparation and Handling

- Disposable nitrile gloves- Laboratory coat-

Safety glasses with side shields or safety

goggles

In Vitro Experiments (e.g., cell culture)
- Disposable nitrile gloves- Laboratory coat-

Safety glasses

In Vivo Experiments (e.g., animal dosing)

- Disposable nitrile gloves- Laboratory coat-

Safety glasses with side shields or safety

goggles- Face shield (if splash hazard exists)

Engineering Controls:

Ventilation: All handling of solid Ro 04-5595 and preparation of concentrated stock solutions

should be performed in a certified chemical fume hood to minimize inhalation exposure.

Containment: For procedures with a higher risk of aerosol generation, consider using a glove

box or other containment enclosures.

Emergency Procedures:
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Situation First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek medical

attention.

Skin Contact

Immediately wash affected area with soap and

water. Remove contaminated clothing. Seek

medical attention if irritation develops.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Wash out mouth with

water, provided the person is conscious. Seek

immediate medical attention.

Physical and Chemical Properties
The following table summarizes the known quantitative data for Ro 04-5595 hydrochloride.

Property Value

Molecular Weight 368.30 g/mol

Molecular Formula C₁₉H₂₂ClNO₂・HCl

CAS Number 64047-73-0

Solubility
- Soluble to 15 mM in water- Soluble to 100 mM

in DMSO

Purity Typically ≥98%

Storage Desiccate at +4°C

Biological Activity
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Parameter Value

Target GluN2B (NR2B) subunit of the NMDA receptor

Activity Selective Antagonist

Binding Affinity (Ki) 31 nM

Experimental Protocols
Detailed methodologies for experiments involving Ro 04-5595 are crucial for reproducibility and

safety. Below are examples of protocols derived from published research.

In Vitro: Inhibition of NMDA Receptor Currents

This protocol describes a method to assess the inhibitory activity of Ro 04-5595 on NMDA

receptors in primary neuronal cultures.

Cell Culture: Prepare primary cultures of cortical or hippocampal neurons from embryonic

rodents.

Solution Preparation:

Prepare a stock solution of Ro 04-5595 hydrochloride in sterile water or DMSO at a

concentration of 10-100 mM.

On the day of the experiment, dilute the stock solution to the desired final concentrations

in the extracellular recording solution.

Electrophysiology:

Perform whole-cell patch-clamp recordings from cultured neurons.

Apply NMDA (e.g., 100 µM) and glycine (e.g., 10 µM) to elicit inward currents.

After establishing a stable baseline response, co-apply NMDA/glycine with varying

concentrations of Ro 04-5595.

Record the inhibition of the NMDA-evoked current.
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Data Analysis:

Measure the peak amplitude of the inward current in the absence and presence of Ro 04-
5595.

Calculate the percentage of inhibition for each concentration.

Plot a concentration-response curve and determine the IC₅₀ value.

In Vivo: Assessment of Behavioral Effects in Rodents

This protocol outlines a general procedure for investigating the effects of Ro 04-5595 on rodent

behavior.

Animal Subjects: Use adult male mice or rats, housed under standard laboratory conditions.

Drug Preparation:

Dissolve Ro 04-5595 hydrochloride in sterile saline or another appropriate vehicle. The

concentration should be calculated based on the desired dose (e.g., 5-20 mg/kg) and the

injection volume.

Administration:

Administer Ro 04-5595 via intraperitoneal (i.p.) injection.

Behavioral Testing:

Conduct behavioral tests at a specified time after drug administration (e.g., 30 minutes).

Examples of behavioral paradigms include locomotor activity monitoring, forced swim test,

or novel object recognition test.

Data Collection and Analysis:

Record and quantify the relevant behavioral parameters.
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Compare the results between the Ro 04-5595-treated group and a vehicle-treated control

group using appropriate statistical methods.

Disposal Plan
All waste materials contaminated with Ro 04-5595 should be considered hazardous waste.

Solid Waste: Collect all disposable labware (e.g., pipette tips, tubes, gloves) that has come

into contact with Ro 04-5595 in a designated, labeled hazardous waste container.

Liquid Waste: Collect all aqueous and organic solutions containing Ro 04-5595 in a

designated, labeled hazardous waste container. Do not pour down the drain.

Disposal: All hazardous waste must be disposed of through the institution's environmental

health and safety office, following all local, state, and federal regulations.

Visualizations
NMDA Receptor Signaling Pathway

The following diagram illustrates the signaling pathway involving the NMDA receptor, the target

of Ro 04-5595.
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Click to download full resolution via product page

Caption: NMDA receptor activation and antagonism by Ro 04-5595.

Experimental Workflow for Handling Ro 04-5595

This diagram outlines a logical workflow for safely conducting an experiment with Ro 04-5595.
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Start: Experimental Planning

1. Conduct Risk Assessment

2. Select Appropriate PPE

3. Weigh Solid Compound
(in fume hood)

4. Prepare Stock Solution
(in fume hood)

5. Perform Experiment
(In Vitro / In Vivo)

6. Decontaminate Work Area

7. Dispose of Hazardous Waste

End: Documentation

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Ro 04-5595.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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